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Compound of Interest

Compound Name: IRL-3630

CAS No.: 173189-01-0

Cat. No.: B608128

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like IRL-3630 is a critical component of laboratory safety and

regulatory compliance. This document provides essential information and step-by-step

guidance for the safe handling and disposal of IRL-3630, an endothelin receptor antagonist

used in research. Adherence to these procedures is vital to protect personnel and the

environment.

Quantitative Data Summary
While a comprehensive Safety Data Sheet (SDS) with detailed quantitative data for IRL-3630 is

not publicly available, the following table summarizes its known characteristics based on

available research documentation.
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Property Data

Chemical Name IRL-3630

Synonyms Compound 3

Mechanism of Action ETA/ETB antagonist[1][2]

Primary Research Area Inflammation/Immunology[1]

Experimental Protocols: Standard Disposal
Procedure for Investigational Compounds
The following protocol outlines the standard procedure for the disposal of non-DEA controlled

investigational drugs and pharmaceutical substances, which should be applied to IRL-3630.

1. Personnel Training:

All laboratory personnel designated to handle chemical waste must be up-to-date on

institutional and national chemical waste management training.

2. Container Selection and Preparation:

Select a waste container that is compatible with the physical and chemical properties of IRL-
3630 (e.g., glass or high-density polyethylene).

The container must be in good condition, leak-proof, and have a secure, tight-fitting cap.

3. Waste Labeling:

Affix a "HAZARDOUS WASTE" label to the container.

Clearly and completely fill out the label with the following information:

Principal Investigator's Name

Laboratory Location (Building and Room Number)

Contact Phone Number
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Chemical Name: "IRL-3630" (no abbreviations)

Concentration/Percentage (if in solution)

4. Waste Accumulation and Storage:

Store the labeled waste container in a designated Satellite Accumulation Area (SAA).

Ensure the container remains closed at all times, except when adding waste.

Segregate the waste container from incompatible materials.

5. Disposal Request and Pickup:

Once the container is full or the project is complete, submit a chemical waste disposal

request to your institution's Environmental Health and Safety (EHS) department.

Follow the specific procedures provided by your EHS office for pickup.

6. Record Keeping:

Maintain a copy of the completed waste disposal request form for your records. The date of

pickup by EHS is considered the disposal date.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of IRL-3630.
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Figure 1: Step-by-step workflow for the proper disposal of IRL-3630.
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Signaling Pathway Context
As an ETA/ETB antagonist, IRL-3630 acts on the endothelin signaling pathway. A simplified

diagram of this pathway is provided below to contextualize the compound's mechanism of

action.
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Figure 2: Simplified Endothelin signaling pathway and the inhibitory action of IRL-3630.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of IRL-3630: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608128/docs#safe-disposal-of-irl-3630-a-guide-for-
laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b608128/docs#safe-disposal-of-irl-3630-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b608128/docs#safe-disposal-of-irl-3630-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b608128/docs#safe-disposal-of-irl-3630-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b608128/docs#safe-disposal-of-irl-3630-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b608128?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

